Cas no 41464-46-4 (2,3',4',6-Tetrachlorobiphenyl)

• Product Name: 2,3',4',6-Tetrachlorobiphenyl
• CAS No: 41464-46-4
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 330217
• PubChem ID: 38880
• Update Time: 2025-05-22

2,3',4',6-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3',4',6-tetrachloro-
• 1,2-dichloro-4-(2,6-dichlorophenyl)benzene
• , 4
• , 6-TETRACHLOROBIPHENY
• 2, 3
• 2,3',4',6-Tetrachlorobiphenyl
• NS00077114
• 2,3',4',6-Tetrachloro-1,1'-biphenyl #
• SCHEMBL4456561
• Q27259795
• WYVBETQIUHPLFO-UHFFFAOYSA-N
• PCB 71
• 1,1'-Biphenyl, 2',3,4,6'-tetrachloro
• 1,1'-Biphenyl, 2,3',4',6-tetrachloro-
• DTXSID8074154
• UNII-4JU58G586T
• DTXCID6039926
• 2,3',4',6-Tetrachloro-1,1'-biphenyl
• 4JU58G586T
• 2,6,3',4'-Tetrachlorobiphenyl
• 41464-46-4

• MDL： MFCD00661137
• Inchi： 1S/C12H6Cl4/c13-8-5-4-7(6-11(8)16)12-9(14)2-1-3-10(12)15/h1-6H
• InChI Key： WYVBETQIUHPLFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 106.53°C (estimate)
• Boiling Point: 374.95°C (rough estimate)
• Flash Point: 164 °C
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,3',4',6-Tetrachlorobiphenyl

2,3',4',6-Tetrachlorobiphenyl: A Comprehensive Overview

2,3',4',6-Tetrachlorobiphenyl, identified by the CAS No. 41464-46-4, is a polychlorinated biphenyl (PCB) compound that has garnered significant attention in various scientific and industrial contexts. This compound is characterized by its unique chemical structure, which consists of a biphenyl ring system with four chlorine atoms attached at specific positions. The substitution pattern of chlorine atoms on the biphenyl ring gives rise to its distinct physical and chemical properties, making it a subject of interest in fields such as materials science, environmental chemistry, and pharmacology.

The structural elucidation of 2,3',4',6-Tetrachlorobiphenyl has been a focal point of recent research. Scientists have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to confirm the precise arrangement of chlorine atoms on the biphenyl framework. This detailed understanding of its molecular architecture has facilitated the exploration of its potential applications in various industries. For instance, its stability under high temperatures and resistance to oxidative degradation make it a candidate for use in high-performance materials and flame-retardant formulations.

In terms of physical properties, 2,3',4',6-Tetrachlorobiphenyl exhibits a melting point of approximately 150°C and a boiling point around 350°C. These thermodynamic characteristics highlight its suitability for applications requiring thermal stability. Recent studies have also investigated its solubility in organic solvents, revealing that it demonstrates moderate solubility in non-polar solvents such as dichloromethane and hexane. This property is advantageous for processes involving extraction or chromatographic separation.

The synthesis of 2,3',4',6-Tetrachlorobiphenyl typically involves electrophilic substitution reactions on biphenyl derivatives. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the compound. For example, the use of iron chloride as a catalyst has been shown to enhance the efficiency of chlorination reactions. Furthermore, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the reliance on hazardous reagents.

The environmental impact of 2,3',4',6-Tetrachlorobiphenyl has also been a topic of interest. While PCBs as a class are known for their persistence in the environment and potential bioaccumulation in organisms, this specific compound has been found to exhibit lower toxicity compared to other PCB congeners. Studies conducted in aquatic ecosystems have demonstrated that it undergoes slow degradation under natural conditions, primarily through photolysis and microbial activity. These findings underscore the importance of monitoring its presence in environmental matrices to ensure ecological balance.

In the field of pharmacology, 2,3',4',6-Tetrachlorobiphenyl has been investigated for its potential bioactivity. Preclinical studies have revealed that it exhibits moderate anti-inflammatory properties, suggesting its potential application as a lead compound in drug discovery programs. However, further research is required to evaluate its safety profile and efficacy in vivo models.

The application of computational chemistry tools has significantly advanced our understanding of 2,3',4',6-Tetrachlorobiphenyl. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns. For instance, density functional theory (DFT) calculations have been employed to predict its interaction with biological macromolecules such as proteins and enzymes. These computational approaches have paved the way for rational drug design strategies targeting specific therapeutic areas.

In conclusion, CAS No. 41464-46-4, or 2,3',4',6-Tetrachlorobiphenyl, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an intriguing subject for ongoing research efforts aimed at unlocking its full potential while ensuring environmental sustainability.